Cadmium110

• CAS No.: 14191-63-0
• Molecular Formula: C7H5Cl3N2O2

Description

Cadmium-110 is a stable isotope of cadmium, a chemical element with the symbol Cd and atomic number 48. This isotope has a mass number of 110, which means it contains 48 protons and 62 neutrons. Cadmium-110 is one of the naturally occurring isotopes of cadmium, comprising approximately 12.5% of natural cadmium . Cadmium itself is a soft, bluish-white metal that is chemically similar to zinc and mercury .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium-110 can be enriched from natural cadmium using various isotopic separation techniques. One common method is gas centrifugation, where cadmium hexafluoride gas is subjected to high-speed rotation to separate isotopes based on their mass differences .

Industrial Production Methods: In industrial settings, cadmium-110 is often produced as a byproduct of zinc refining. The process involves the roasting of zinc ores, which contain cadmium as an impurity. The cadmium is then separated from zinc through a series of distillation and electrolysis steps .

Types of Reactions:

Oxidation: Cadmium-110 reacts with oxygen to form cadmium oxide (CdO).

Reduction: Cadmium-110 can be reduced from its oxide form using reducing agents like hydrogen gas at high temperatures.

Substitution: Cadmium-110 can undergo substitution reactions with halogens to form cadmium halides, such as cadmium chloride (CdCl2) and cadmium bromide (CdBr2).

Common Reagents and Conditions:

Oxidation: Oxygen gas at elevated temperatures.

Reduction: Hydrogen gas at high temperatures.

Substitution: Halogen gases or aqueous halogen solutions.

Major Products:

Oxidation: Cadmium oxide (CdO).

Reduction: Metallic cadmium (Cd).

Substitution: Cadmium halides (CdCl2, CdBr2, etc.).

Scientific Research Applications

Cadmium-110 has several applications in scientific research:

Chemistry: Used as a tracer isotope in various chemical reactions to study reaction mechanisms and pathways.

Biology: Employed in biological studies to investigate the uptake and distribution of cadmium in organisms.

Medicine: Utilized in medical research to develop diagnostic tools and treatments, particularly in the study of cadmium toxicity and its effects on human health.

Industry: Applied in the production of cadmium-containing quantum dots, which are used in optoelectronic devices, solar cells, and biomedical imaging.

Mechanism of Action

Cadmium-110 exerts its effects primarily through its interaction with cellular components. It can induce oxidative stress by generating reactive oxygen species, which damage cellular structures such as membranes, proteins, and DNA . Cadmium-110 also interferes with calcium signaling pathways, disrupting cellular homeostasis and leading to apoptosis . Additionally, it can modulate various signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathways, contributing to its toxic effects .

Comparison with Similar Compounds

Cadmium-110 is unique among cadmium isotopes due to its specific mass and stable nature. Other similar isotopes include:

Cadmium-106: Another stable isotope with a mass number of 106.

Cadmium-108: A stable isotope with a mass number of 108.

Cadmium-112: The most abundant stable isotope of cadmium, with a mass number of 112.

Compared to these isotopes, cadmium-110 is particularly valuable in research due to its specific properties and applications. Its stable nature makes it suitable for long-term studies, and its unique mass allows for precise tracing in various scientific experiments .